Cas no 2171448-50-1 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• CAS No: 2171448-50-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5794880
• PubChem ID: 165559671
• Update Time: 2025-10-17

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171448-50-1
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclopentane-1-carboxylic acid
• EN300-1475318
• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-9-18(16-26(31)30-25-15-8-14-23(25)27(32)33)29-28(34)35-17-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-7,10-13,18,23-25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,23?,25?/m1/s1
• InChI Key： MEGXIGMWCJSSPS-HYCNBMAASA-N
• SMILES： OC(C1CCCC1NC(C[C@@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171448-50-1, known as 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopentane ring, a heptanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions.

Recent studies have highlighted the importance of such compounds in the development of advanced drug delivery systems. The cyclopentane ring structure provides rigidity and stability to the molecule, while the heptanamide group introduces hydrophobicity, making it suitable for applications in lipid-like drug carriers. The Fmoc group, on the other hand, has been extensively used in solid-phase peptide synthesis (SPPS) due to its excellent compatibility with various coupling reagents and its ability to be selectively removed under specific conditions.

One of the most promising applications of this compound lies in its potential as a building block for constructing larger biomolecules. Researchers have demonstrated that the Fmoc-amino heptanamide moiety can be effectively incorporated into peptide backbones, enabling the synthesis of complex polypeptides with tailored functionalities. This has opened new avenues for designing bioactive molecules with enhanced stability and bioavailability.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The combination of a rigid cyclopentane ring and a flexible heptanamide chain makes it an ideal candidate for developing self-assembling materials. Recent experiments have shown that this compound can form ordered nanostructures under specific conditions, which could be utilized in the creation of advanced materials for electronic devices or sensors.

The synthesis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid involves a multi-step process that requires precise control over stereochemistry and reaction conditions. The use of chiral resolution techniques ensures the formation of the desired (3R) configuration at the amino center, which is critical for maintaining the molecule's biological activity. Furthermore, the selective protection and deprotection strategies employed during synthesis are essential for maintaining the integrity of the Fmoc group throughout the process.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels in preliminary studies. Its biodegradability has also been assessed under controlled conditions, with results indicating that it can undergo microbial degradation under specific environmental conditions. These findings are particularly important for ensuring that its use in industrial applications does not pose significant risks to ecosystems.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers working in medicinal chemistry, materials science, and biotechnology. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern scientific innovations.